Methyl 2-chloro-4,4-dimethoxy-3-oxopentanoate

• Molecular Formula: C8H13ClO5
• Molecular Weight: 224.64 g/mol
• IUPAC Name: methyl 2-chloro-4,4-dimethoxy-3-oxopentanoate
• InChI: InChI=1S/C8H13ClO5/c1-8(13-3,14-4)6(10)5(9)7(11)12-2/h5H,1-4H3
• InChI Key: QVCWYDSSUMABKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C(C(=O)OC)Cl)(OC)OC

Description

Methyl 2-chloro-4,4-dimethoxy-3-oxopentanoate is a useful research compound. Its molecular formula is C8H13ClO5 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

SO2Cl2 (2.2 ml, 27 mmol) was added slowly to a solution of 5.0 g (26 mmol) of methyl 4,4-dimethoxy-3-oxopentanoate in 30 ml CH2Cl2 cooled in an ice water bath. The solution was warmed to room temperature and stirred for 1 h. Solvent was removed and the residue was taken up in EtOAc, which was washed with water and brine. Drying (MgSO4) and removal of solvent gave 6.1 g of an oil. NMR: (CDCl3): 1.5 (s, 3H), 3.25 (2s, 6H), 4.8 (s, 3H), 5.3 (s, 1H).